Cas no 144077-07-6 (Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate)

• Product Name: Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate
• CAS No: 144077-07-6
• MF: C₁₆H₁₈ClNO₆S₂
• MW: 419.900221347809
• CID: 2355080
• Update Time: 2025-05-20

Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate Chemical and Physical Properties

Names and Identifiers

• Clopidogrel bisulfate
• Clopidogrel hydrogen sulfate
• Iscover
• Plavix
• Clopidogrel bisulphate
• (S)-methyl 2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetate sulfate
• Clopidogrel hemisulfate
• CLOPIDOGREL SULFATE
• Clopidogrel sulphate
• clopidogrel hydrogen sulphate
• Clopidogrel (hydrogen sulfate)
• Clopidogrel (Plavix)
• SR 25990C
• Clopidogrel Bisulfate [USAN]
• (S)-(+)-Clopidogrel Sulfate
• 08I79HTP27
• Myogrel
• Clopidogr
• Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate

• Inchi： 1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/t15-;/m0./s1
• InChI Key： FDEODCTUSIWGLK-RSAXXLAASA-N
• SMILES： ClC1C=CC=CC=1[C@@H](C(=O)OC)N1CC2C=CSC=2CC1.S(=O)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Topological Polar Surface Area: 141

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate

Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate: A Comprehensive Overview

Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate, with the CAS number 144077-07-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The (S)-configuration at the chiral center suggests a specific stereochemical arrangement, which is crucial for its biological activity and selectivity.

The molecular structure of Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate comprises a chlorophenyl group, a tetrahydrothienopyridinyl moiety, and an acetate ester. The chlorophenyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. The tetrahydrothienopyridinyl moiety, on the other hand, introduces a rigid and aromatic framework, which may play a role in stabilizing interactions with target proteins or enzymes.

Recent studies have explored the synthesis and characterization of this compound, highlighting its potential as a lead molecule in medicinal chemistry. Researchers have employed advanced synthetic techniques, such as stereocontrolled synthesis and transition metal-catalyzed coupling reactions, to efficiently construct the complex structure of Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule, which is essential for its biological activity.

In terms of biological activity, Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate has shown promise in preclinical models. For instance, studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The selective inhibition of these enzymes suggests that this compound could be a potential candidate for the treatment of Alzheimer's disease and related conditions.

Moreover, the compound's pharmacokinetic properties have been investigated in detail. Preclinical data indicate that Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its moderate solubility and enzymatic stability make it a viable candidate for further development into an orally bioavailable drug.

Another area of interest lies in the compound's potential as a chiral building block in asymmetric synthesis. The presence of an (S)-configured chiral center allows for the construction of enantiomerically pure derivatives, which are highly valuable in drug discovery and development. Researchers have utilized this compound as a starting material for synthesizing novel analogs with enhanced pharmacological properties.

From an environmental perspective, studies have assessed the ecotoxicological impact of Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate. Results indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. This information is critical for ensuring that its use in pharmaceutical applications does not pose significant risks to ecosystems.

In conclusion, Methyl (S)-(Chlorophenyl)(tetrahydrothienopyridinyl)acetate represents a versatile and promising compound with applications spanning organic synthesis, pharmacology, and drug development. Its unique structural features, coupled with favorable biological properties, position it as a valuable tool for advancing research in these fields.